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Compound of Interest

Compound Name: 3-Fluorophenyl acetate

Cat. No.: B1295240 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of 3-Fluorophenyl
Acetate

Abstract
This technical guide provides a comprehensive overview of 3-Fluorophenyl acetate (CAS No.

701-83-7), a versatile chemical intermediate with significant applications in pharmaceutical

development, agrochemical formulation, and organic synthesis.[1] This document details its

core physicochemical properties, synthesis methodologies, key applications, and essential

safety and handling protocols. Designed for researchers, scientists, and professionals in drug

development, this guide synthesizes technical data with practical insights to support advanced

research and development initiatives.

Introduction and Significance
3-Fluorophenyl acetate, also known as acetic acid 3-fluorophenyl ester, is an organofluorine

compound that has garnered considerable attention in the scientific community.[1] The

introduction of a fluorine atom onto the phenyl ring imparts unique electronic properties to the

molecule, enhancing reactivity and selectivity in various chemical transformations.[1] This

makes it an invaluable building block in medicinal chemistry for synthesizing complex,

biologically active molecules.[1] Its stability and relative ease of handling further cement its

utility in both laboratory and industrial settings.[1] Consequently, 3-Fluorophenyl acetate
serves as a crucial intermediate in the development of novel pharmaceuticals, agrochemicals,

and specialty materials, where its incorporation can lead to improved efficacy and desirable

pharmacokinetic profiles.[1]
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Physicochemical and Spectroscopic Profile
The distinct physical and chemical characteristics of 3-Fluorophenyl acetate are fundamental

to its application in synthesis and material science.

Chemical Structure
The molecular structure consists of an acetate group attached to a benzene ring substituted

with a fluorine atom at the meta (3-) position.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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